Cas no 1774903-82-0 (Cyclopropyl-pteridin-4-yl-amine)

• Product name: Cyclopropyl-pteridin-4-yl-amine
• CAS No: 1774903-82-0
• MF: C₉H₉N₅
• MW: 187.201260328293
• CID: 5210865

Cyclopropyl-pteridin-4-yl-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-pteridin-4-yl-amine

• Inchi： 1S/C9H9N5/c1-2-6(1)14-9-7-8(12-5-13-9)11-4-3-10-7/h3-6H,1-2H2,(H,11,12,13,14)
• InChI Key： ZQNIPQYGKLTSRI-UHFFFAOYSA-N
• SMILES： N1=C2C(N=CC=N2)=C(NC2CC2)N=C1

Additional information on Cyclopropyl-pteridin-4-yl-amine

Cyclopropyl-pteridin-4-yl-amine (CAS No. 1774903-82-0): A Comprehensive Overview

Cyclopropyl-pteridin-4-yl-amine (CAS No. 1774903-82-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pteridine derivative, characterized by its unique cyclopropyl-pteridin-4-yl-amine structure, exhibits promising biological activities, making it a valuable candidate for drug discovery and development.

The molecular structure of Cyclopropyl-pteridin-4-yl-amine combines a pteridine core with a cyclopropylamine substituent, which enhances its potential for interacting with biological targets. Researchers have explored its applications in modulating enzymatic pathways, particularly those involved in inflammatory and proliferative diseases. The compound's pteridin-4-yl-amine moiety is known to contribute to its binding affinity with various receptors, making it a subject of interest in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like Cyclopropyl-pteridin-4-yl-amine has surged, driven by advancements in precision medicine and targeted therapies. Scientists are particularly intrigued by its potential role in developing inhibitors for kinases and other enzymes implicated in cancer and autoimmune disorders. The cyclopropyl group in the molecule is believed to improve metabolic stability, a critical factor in drug design.

Beyond pharmaceuticals, Cyclopropyl-pteridin-4-yl-amine has also found applications in agrochemical research. Its structural features make it a promising scaffold for designing new pesticides and herbicides with enhanced efficacy and environmental safety. The compound's ability to interfere with specific metabolic pathways in pests aligns with the growing trend toward sustainable agriculture.

The synthesis of Cyclopropyl-pteridin-4-yl-amine typically involves multi-step organic reactions, including cyclization and amination processes. Researchers have optimized these methods to achieve high yields and purity, ensuring the compound's suitability for further studies. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize and validate its structure.

Market trends indicate a rising interest in pteridine derivatives, with Cyclopropyl-pteridin-4-yl-amine being no exception. Pharmaceutical companies and research institutions are actively investigating its potential, often in collaboration with academic labs. The compound's versatility and unique properties position it as a key player in the next generation of therapeutic agents.

For researchers and industry professionals seeking reliable information on Cyclopropyl-pteridin-4-yl-amine, it is essential to consult peer-reviewed journals and patent literature. The compound's CAS No. 1774903-82-0 serves as a unique identifier, facilitating accurate searches in chemical databases. As the field evolves, ongoing studies are expected to uncover new applications and optimize its synthesis further.

In summary, Cyclopropyl-pteridin-4-yl-amine represents a fascinating area of research with broad implications for medicine and agriculture. Its distinctive chemical structure and biological activity make it a compound worth watching in the coming years. Whether you are a chemist, biologist, or industry stakeholder, understanding its properties and potential can provide valuable insights for your work.